(Z)-6-(2-(4-(4-fluorophenyl)piperazin-1-yl)ethoxy)-2-(4-methoxybenzylidene)benzofuran-3(2H)-one

• IUPAC Name: (2Z)-6-[2-[4-(4-fluorophenyl)piperazin-1-yl]ethoxy]-2-[(4-methoxyphenyl)methylidene]-1-benzofuran-3-one
• InChI: InChI=1S/C28H27FN2O4/c1-33-23-8-2-20(3-9-23)18-27-28(32)25-11-10-24(19-26(25)35-27)34-17-16-30-12-14-31(15-13-30)22-6-4-21(29)5-7-22/h2-11,18-19H,12-17H2,1H3/b27-18-
• InChI Key: NKQVDFNTGULXDH-IMRQLAEWSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C=C2C(=O)C3=C(O2)C=C(C=C3)OCCN4CCN(CC4)C5=CC=C(C=C5)F
• Isomeric SMILES: COC1=CC=C(C=C1)/C=C\2/C(=O)C3=C(O2)C=C(C=C3)OCCN4CCN(CC4)C5=CC=C(C=C5)F
• Molecular Formula: C28H27FN2O4
• Molecular Weight: 474.5 g/mol

Description

(Z)-6-(2-(4-(4-fluorophenyl)piperazin-1-yl)ethoxy)-2-(4-methoxybenzylidene)benzofuran-3(2H)-one is a useful research compound. Its molecular formula is C28H27FN2O4 and its molecular weight is 474.532. The purity is usually 95%.
BenchChem offers high-quality (Z)-6-(2-(4-(4-fluorophenyl)piperazin-1-yl)ethoxy)-2-(4-methoxybenzylidene)benzofuran-3(2H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (Z)-6-(2-(4-(4-fluorophenyl)piperazin-1-yl)ethoxy)-2-(4-methoxybenzylidene)benzofuran-3(2H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Bioactivity and Therapeutic Potential

• Anticancer and Enzyme Inhibition Activities : New Mannich bases, including compounds structurally related to the query compound, have been synthesized and evaluated for their cytotoxic/anticancer properties and inhibitory effects on human carbonic anhydrase I and II isoenzymes. Some of these compounds exhibited high potency and selectivity, suggesting their potential as leads for further drug development (Gul et al., 2019).
• Antimicrobial Activities : Derivatives of triazoles, synthesized from reactions involving ester ethoxycarbonylhydrazones with primary amines, demonstrated good to moderate antimicrobial activities, showcasing the potential of these compounds in addressing microbial infections (Bektaş et al., 2007).

Radiotracer Development for PET Imaging

• PET Probe for Imaging of Enzyme PIM1 : A potent and selective inhibitor of the enzyme PIM1 was developed as a potential PET probe, indicating the use of such compounds in the diagnostic imaging of diseases and monitoring of therapeutic interventions (Gao et al., 2013).

Structural and Chemical Analysis

• Crystal Structure Analysis : Studies on the crystal structure of related compounds provide insights into their molecular conformation, highlighting the importance of such analyses in understanding the physicochemical properties that underlie their biological activities (Faizi et al., 2016).